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Compound of Interest

Compound Name: 2-(4-methylphenoxy)aniline

Cat. No.: B1595877

Introduction and Molecular Identity

2-(4-methylphenoxy)aniline is a diaryl ether derivative of aniline, a structural motif of interest
in medicinal chemistry and materials science. Its architecture, featuring a flexible ether linkage
connecting two distinct aniline and toluene rings, imparts specific steric and electronic
properties that make it a valuable building block. The aniline moiety provides a nucleophilic
center and a site for further functionalization, while the methylphenoxy group influences
lipophilicity and molecular conformation.

Understanding the physicochemical properties of this molecule is paramount for its effective
use in synthesis, process development, and as a scaffold in drug design. This guide provides
an in-depth analysis of these properties, establishing a foundational understanding for its
application.

Molecular Structure and Identification

The fundamental identifiers for 2-(4-methylphenoxy)aniline are crucial for its unambiguous
classification.

e |IUPAC Name: 2-(4-methylphenoxy)aniline

e Synonyms: 2-p-Tolyloxyphenylamine[1]
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e CAS Number: A specific CAS (Chemical Abstracts Service) number for 2-(4-
methylphenoxy)aniline is not consistently reported in major databases. Researchers
should exercise diligence in identifying the compound by its structure and spectral data. For
reference, the CAS number for its isomer, 2-(2-methylphenoxy)aniline, is 3840-18-4.[2][3][4]

e Molecular Formula: C13H13NOJ[1]
e Molecular Weight: 199.25 g/mol [1]

e ChemicalBook Number: CB6194965[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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